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Introduction
In the dynamic landscape of animal nutrition, the pursuit of sustainable, effective, and health-

promoting feed ingredients is paramount. NuPro®, a functional nutrient derived from a specific

strain of the yeast Saccharomyces cerevisiae, has emerged as a significant contributor to

advancing animal performance and well-being.[1][2] It is produced by removing the yeast cell

wall, resulting in a highly digestible concentration of essential nutrients.[1] This technical guide

delves into the core benefits of NuPro, supported by quantitative data from various research

studies, detailed experimental protocols, and visualizations of its mechanisms of action. NuPro
is rich in functional components, including nucleotides, glutamic acid, essential amino acids,

peptides, and inositol, which collectively contribute to its proven efficacy in enhancing animal

performance.[2][3]

Core Nutritional and Functional Components
NuPro's efficacy is rooted in its unique composition. As a yeast extract, it provides a readily

available source of highly digestible protein (typically 40-50%) and a well-balanced profile of

essential and non-essential amino acids.[1] Beyond its basic nutritional value, NuPro is a rich

source of functional ingredients that play a crucial role in key physiological processes,

especially in young and growing animals.[1][3]

Table 1: Typical Nutrient Composition of NuPro® (Dry Weight Basis)
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Nutrient Typical Value Reference

Crude Protein 47-53.5% [1][4]

Total Nucleic Acids 5.4-7.0% [4]

Lysine 2.83-3.40% [4]

Methionine 0.63-1.09% [4]

Threonine 2.21-2.25% [4]

Arginine 1.88-2.14% [4]

Glutamic Acid 6.76-8.49% [4]

Metabolizable Energy 1240-1340 Kcal/lb [4]

Note: Nutrient composition can vary between different batches.[5]

The presence of nucleotides, estimated to be around 5% of the dry weight, is a key

differentiator for NuPro.[1] Nucleotides are semi-essential nutrients that are critical for tissues

with rapid cell turnover, such as the intestinal lining and immune cells.[6]

Key Benefits in Animal Nutrition Research
Enhanced Gut Health and Development
A robust gastrointestinal tract is fundamental to nutrient absorption and overall animal health.[7]

The nucleotides in NuPro provide a direct benefit to the rapidly dividing cells of the intestinal

epithelium (enterocytes). This supports improved gut morphology, including increased villi

length, which enhances the surface area for nutrient absorption.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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